Cas no 2227817-70-9 ((2S)-4-(3-bromo-5-fluorophenyl)butan-2-ol)

• Product Name: (2S)-4-(3-bromo-5-fluorophenyl)butan-2-ol
• CAS No: 2227817-70-9
• MF: C₁₀H₁₂BrFO
• MW: 247.104085922241
• CID: 6585883
• PubChem ID: 165972502
• Update Time: 2025-10-25

(2S)-4-(3-bromo-5-fluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3-bromo-5-fluorophenyl)butan-2-ol
• 2227817-70-9
• EN300-1926141

• Inchi： 1S/C10H12BrFO/c1-7(13)2-3-8-4-9(11)6-10(12)5-8/h4-7,13H,2-3H2,1H3/t7-/m0/s1
• InChI Key： SCKITNRVQKFXSC-ZETCQYMHSA-N
• SMILES： BrC1=CC(=CC(=C1)CC[C@H](C)O)F

Computed Properties

• Exact Mass: 246.00556g/mol
• Monoisotopic Mass: 246.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-(3-bromo-5-fluorophenyl)butan-2-ol

Introduction to (2S)-4-(3-bromo-5-fluorophenyl)butan-2-ol (CAS No. 2227817-70-9)

(2S)-4-(3-bromo-5-fluorophenyl)butan-2-ol, with the CAS number 2227817-70-9, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo and fluoro substituent on the phenyl ring, and a chiral center at the butanol moiety. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The synthesis of (2S)-4-(3-bromo-5-fluorophenyl)butan-2-ol has been extensively studied, with several efficient and scalable methods reported in the literature. One notable approach involves the asymmetric hydrogenation of a corresponding ketone precursor, followed by reduction and functional group manipulation to achieve the desired chiral alcohol. This method not only ensures high enantiomeric purity but also provides good yields, making it suitable for large-scale production.

In terms of its biological activity, (2S)-4-(3-bromo-5-fluorophenyl)butan-2-ol has shown promising results in various assays. Recent studies have demonstrated its potential as a lead compound for the development of novel therapeutic agents. For instance, it has been evaluated for its anti-inflammatory properties, showing significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, preliminary data suggest that this compound may have neuroprotective effects, potentially useful in the treatment of neurodegenerative diseases.

The pharmacokinetic profile of (2S)-4-(3-bromo-5-fluorophenyl)butan-2-ol has also been investigated. In animal models, it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is moderate to high, and it shows good brain penetration, which is crucial for its potential application in central nervous system (CNS) disorders. These findings underscore its potential as a drug candidate for further clinical development.

From a safety perspective, extensive toxicity studies have been conducted on (2S)-4-(3-bromo-5-fluorophenyl)butan-2-ol. In vitro cytotoxicity assays indicate that it is well-tolerated at therapeutic concentrations. In vivo studies using rodent models have not shown any significant adverse effects at doses relevant to therapeutic use. These results are encouraging and support its continued evaluation in preclinical and clinical settings.

The structural versatility of (2S)-4-(3-bromo-5-fluorophenyl)butan-2-ol also makes it an attractive scaffold for medicinal chemistry efforts aimed at optimizing its biological activity. Researchers have explored various modifications to the core structure, such as introducing different substituents on the phenyl ring or altering the length of the aliphatic chain. These modifications have led to the discovery of several analogs with enhanced potency and selectivity for specific biological targets.

In conclusion, (2S)-4-(3-bromo-5-fluorophenyl)butan-2-ol (CAS No. 2227817-70-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with favorable biological activity and safety profile, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and refine its properties for clinical use.